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Introduction

Uridine-cytidine kinase 2 (UCK?2) is a key enzyme in the pyrimidine salvage pathway, catalyzing
the phosphorylation of uridine and cytidine to their respective monophosphates, UMP and
CMP.[1][2][3][4] This pathway is crucial for the synthesis of nucleotides required for DNA and
RNA production.[4][5] In many cancer cells, there is an increased reliance on the pyrimidine
salvage pathway to sustain rapid proliferation, making UCK2 a compelling target for therapeutic
intervention.[1][2][5][6] UCK2 Inhibitor-2 is a valuable tool for studying the metabolic and non-
metabolic roles of UCK2 in both normal and diseased states. This document provides detailed
application notes and protocols for utilizing UCK2 Inhibitor-2 in your research.

UCK2 Inhibitor-2

UCK2 Inhibitor-2 is a non-competitive inhibitor of human uridine-cytidine kinase 2.[1][2][3][5]
Its utility lies in its ability to specifically block the pyrimidine salvage pathway, allowing for the
investigation of its downstream effects on cellular metabolism and signaling.

Quantitative Data

The following table summarizes the key quantitative data for UCK2 Inhibitor-2 and other
relevant UCK2 inhibitors for comparative purposes.
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Signaling Pathways Involving UCK2

UCK2 has been shown to be involved in several signaling pathways that are critical for cell
proliferation, survival, and metastasis. UCK2 Inhibitor-2 can be used to probe the role of the
pyrimidine salvage pathway in these processes.
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Diagram 1: UCK2's role in the pyrimidine salvage pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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